N~1~-(3,4-dichlorophenyl)-N~3~-(6-methylpyridin-2-yl)-1H-pyrazole-1,3-dicarboxamide

• Molecular Formula: C17H13Cl2N5O2
• Molecular Weight: 390.2 g/mol
• IUPAC Name: 1-N-(3,4-dichlorophenyl)-3-N-(6-methylpyridin-2-yl)pyrazole-1,3-dicarboxamide
• InChI: InChI=1S/C17H13Cl2N5O2/c1-10-3-2-4-15(20-10)22-16(25)14-7-8-24(23-14)17(26)21-11-5-6-12(18)13(19)9-11/h2-9H,1H3,(H,21,26)(H,20,22,25)
• InChI Key: HSOXOTMPPOCYHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=NN(C=C2)C(=O)NC3=CC(=C(C=C3)Cl)Cl

Description

N~1~-(3,4-dichlorophenyl)-N~3~-(6-methylpyridin-2-yl)-1H-pyrazole-1,3-dicarboxamide is a complex organic compound with significant potential in various scientific fields. This compound features a pyrazole core substituted with dichlorophenyl and methylpyridinyl groups, making it a versatile molecule for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1-(3,4-dichlorophenyl)-N~3~-(6-methylpyridin-2-yl)-1H-pyrazole-1,3-dicarboxamide typically involves multi-step organic reactions. One common method includes the reaction of 3,4-dichloroaniline with 6-methyl-2-pyridinecarboxylic acid under specific conditions to form the desired product. The reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to ensure high yield and purity.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and scalability, making the compound available for various applications.

Chemical Reactions Analysis

Types of Reactions

N~1~-(3,4-dichlorophenyl)-N~3~-(6-methylpyridin-2-yl)-1H-pyrazole-1,3-dicarboxamide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups, leading to different reduced forms.

Substitution: The compound can undergo substitution reactions, where one or more substituents are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired products.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups, enhancing the compound’s versatility.

Scientific Research Applications

N~1~-(3,4-dichlorophenyl)-N~3~-(6-methylpyridin-2-yl)-1H-pyrazole-1,3-dicarboxamide has numerous applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N1-(3,4-dichlorophenyl)-N~3~-(6-methylpyridin-2-yl)-1H-pyrazole-1,3-dicarboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(pyridin-2-yl)amides: These compounds share structural similarities and are used in similar applications.

Imidazo[1,2-a]pyridines: Known for their diverse biological activities, these compounds are often compared with pyrazole derivatives.

Uniqueness

N~1~-(3,4-dichlorophenyl)-N~3~-(6-methylpyridin-2-yl)-1H-pyrazole-1,3-dicarboxamide stands out due to its unique combination of functional groups, which confer specific chemical and biological properties